Cas no 1805319-19-0 (3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine
• CAS No: 1805319-19-0
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4848060
• Update Time: 2025-06-14

3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-4-2(10)1-3(5(8)9)12-6(4)11/h1,5H,(H4,10,11,12)
• InChI Key： JGHPKAOYMVRMFU-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9

Additional information on 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine

Research Briefing on 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine (CAS: 1805319-19-0)

In recent years, the compound 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine (CAS: 1805319-19-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it particularly valuable for drug discovery programs targeting infectious diseases, oncology, and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine in the development of kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the construction of pyridine-based scaffolds, which are crucial for modulating kinase activity. The study highlighted the compound's ability to undergo selective functionalization at the 2,4-diamino positions, enabling the creation of diverse analogs with improved pharmacokinetic properties.

Another significant advancement was reported in a Nature Communications article (2024), where 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine was utilized in the synthesis of novel antibacterial agents. The research team leveraged the electron-withdrawing effects of the difluoromethyl group to enhance the compound's reactivity in nucleophilic aromatic substitution reactions. This approach led to the development of a series of pyridine derivatives with potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine derivatives. Density functional theory (DFT) calculations revealed that the difluoromethyl group plays a critical role in stabilizing transition states during enzymatic reactions, thereby improving the binding affinity of resulting drug candidates. These findings were corroborated by X-ray crystallographic data, which showed distinct hydrogen bonding patterns between the diamino groups and target protein residues.

In the realm of process chemistry, several innovative synthetic routes to 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine have been developed. A recent Organic Process Research & Development publication (2024) described a scalable, metal-free approach that achieves >90% yield while minimizing hazardous waste generation. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for industrial applications.

Looking forward, the unique properties of 3-Bromo-2,4-diamino-6-(difluoromethyl)pyridine position it as a valuable tool for medicinal chemistry. Current research efforts are focusing on expanding its applications in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. The compound's ability to serve as a bifunctional linker, coupled with its favorable physicochemical properties, makes it particularly suited for these emerging therapeutic modalities.